Cas no 379725-97-0 (2-(4-formyl-2-methoxyphenoxy)-N-3-(trifluoromethyl)phenylacetamide)

• Product Name: 2-(4-formyl-2-methoxyphenoxy)-N-3-(trifluoromethyl)phenylacetamide
• CAS No: 379725-97-0
• MF: C₁₇H₁₄F₃NO₄
• MW: 353.292575359344
• MDL: MFCD02256271
• CID: 3057896
• PubChem ID: 1305481
• Update Time: 2025-05-20

2-(4-formyl-2-methoxyphenoxy)-N-3-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-Formyl-2-methoxy-phenoxy)-N-(3-trifluoromethyl-phenyl)-acetamide
• 2-(4-formyl-2-methoxyphenoxy)-N-3-(trifluoromethyl)phenylacetamide
• 2-(4-formyl-2-methoxyphenoxy)-N-[3-(trifluoromethyl)phenyl]acetamide
• 379725-97-0
• SR-01000261284-1
• BBL041051
• EN300-01095
• 2-(4-FORMYL-2-METHOXYPHENOXY)-N~1~-[3-(TRIFLUOROMETHYL)PHENYL]ACETAMIDE
• G30970
• 2-(4-Formyl-2-methoxyphenoxy)-N-(3-(trifluoromethyl)phenyl)acetamide
• AKOS000115333
• SR-01000261284
• CS-0218473
• MFCD02256271
• Z19660638
• STK353587

• MDL： MFCD02256271
• Inchi： 1S/C17H14F3NO4/c1-24-15-7-11(9-22)5-6-14(15)25-10-16(23)21-13-4-2-3-12(8-13)17(18,19)20/h2-9H,10H2,1H3,(H,21,23)
• InChI Key： RBIVFXQGNBXZCQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)NC(COC1C=CC(C=O)=CC=1OC)=O)(F)F

Computed Properties

• Exact Mass: 353.08749241Da
• Monoisotopic Mass: 353.08749241Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.6Ų

Additional information on 2-(4-formyl-2-methoxyphenoxy)-N-3-(trifluoromethyl)phenylacetamide

Introduction to 2-(4-formyl-2-methoxyphenoxy)-N-3-(trifluoromethyl)phenylacetamide (CAS No. 379725-97-0)

2-(4-formyl-2-methoxyphenoxy)-N-3-(trifluoromethyl)phenylacetamide, with the CAS number 379725-97-0, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of acetamides and is characterized by its complex molecular structure, which includes a formyl group, a methoxy group, and a trifluoromethyl group. These functional groups contribute to its diverse chemical properties and potential applications in drug discovery and development.

The molecular formula of 2-(4-formyl-2-methoxyphenoxy)-N-3-(trifluoromethyl)phenylacetamide is C₁₈H₁₅F₃₄, and its molecular weight is approximately 366.31 g/mol. The compound's structure consists of a central acetamide moiety linked to a substituted phenyl ring via an ether linkage. The presence of the formyl group at the para position of the phenyl ring and the methoxy group at the meta position adds to its reactivity and potential for forming various chemical bonds. The trifluoromethyl group, known for its electron-withdrawing properties, further enhances the compound's stability and bioavailability.

In recent years, 2-(4-formyl-2-methoxyphenoxy)-N-3-(trifluoromethyl)phenylacetamide has been studied for its potential therapeutic applications in various diseases. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that it may have potential as an anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2-(4-formyl-2-methoxyphenoxy)-N-3-(trifluoromethyl)phenylacetamide has also been investigated for its anticancer properties. Studies have demonstrated that it can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells. These findings highlight the compound's potential as a novel anticancer agent and warrant further investigation in preclinical and clinical settings.

The pharmacokinetic properties of 2-(4-formyl-2-methoxyphenoxy)-N-3-(trifluoromethyl)phenylacetamide have also been studied to understand its behavior in biological systems. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. Additionally, the compound has been found to have low toxicity in animal models, which is a crucial factor for its potential use as a therapeutic agent.

In terms of synthesis, 2-(4-formyl-2-methoxyphenoxy)-N-3-(trifluoromethyl)phenylacetamide can be prepared through a multi-step process involving several chemical reactions. The synthesis typically starts with the formation of the acetamide moiety followed by the introduction of the formyl and methoxy groups via electrophilic aromatic substitution reactions. The final step involves the attachment of the trifluoromethyl group using appropriate fluorinating agents. The overall yield and purity of the final product can be optimized by carefully controlling reaction conditions such as temperature, solvent, and reaction time.

The structural complexity of 2-(4-formyl-2-methoxyphenoxy)-N-3-(trifluoromethyl)phenylacetamide also makes it an interesting subject for computational studies. Molecular modeling techniques have been employed to predict its binding interactions with various biological targets such as enzymes and receptors. These studies provide valuable insights into the compound's mechanism of action and help guide further optimization efforts.

In conclusion, 2-(4-formyl-2-methoxyphenoxy)-N-3-(trifluoromethyl)phenylacetamide (CAS No. 379725-97-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features contribute to its reactivity and stability, making it an attractive candidate for drug development. Ongoing research continues to explore its mechanisms of action, pharmacokinetic properties, and potential clinical applications, paving the way for future advancements in medicinal chemistry.